Methyl 3-cyano-4-methylthiophen-2-ylcarbamate

• Molecular Formula: C8H8N2O2S
• Molecular Weight: 196.23 g/mol
• IUPAC Name: methyl N-(3-cyano-4-methylthiophen-2-yl)carbamate
• InChI: InChI=1S/C8H8N2O2S/c1-5-4-13-7(6(5)3-9)10-8(11)12-2/h4H,1-2H3,(H,10,11)
• InChI Key: VGDHGRFMZHHPCO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CSC(=C1C#N)NC(=O)OC

Description

Methyl 3-cyano-4-methylthiophen-2-ylcarbamate is a useful research compound. Its molecular formula is C8H8N2O2S and its molecular weight is 196.23 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Methyl chloroformate (55 g, 0.58 mol) was added to a stirred solution of 2-amino-4-oxo-4,5-dihydrothiophene-3-carbonitrile (68 g, 0.49 mol) and triethylamine (147 g, 1.45 mol) in dichloromethane (1000 ml) at 0° C. After the addition, the mixture was warmed to 25° C. and stirred overnight. The reaction was treated with dichloromethane-methanol (20:1, 2000 mL) and 2N hydrochloric acid (1500 mL). The resulting mixture was filtered and the resulting solid was further extracted with dichloromethane-methanol (20:1, 1500 mL×3). The combined organic extracts were dried over sodium sulfate and concentrated to give a brown solid. The solid was washed with tert-butyl methyl ether (1500 mL) and dried under vacuum to give crude methyl 3-cyano-4-methylthiophen-2-ylcarbamate (160 g) as a brown solid, which was used in next step without purification.